Cas no 2038643-43-3 (N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide)

• Product Name: N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide
• CAS No: 2038643-43-3
• MF: C₁₃H₁₈N₄O₅S
• MW: 342.370821475983
• CID: 5916132
• PubChem ID: 119967361
• Update Time: 2025-06-08

N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1167925
• N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide
• 2038643-43-3

• Inchi： 1S/C13H18N4O5S/c1-15(10-13(18)16-8-6-14-7-9-16)23(21,22)12-4-2-11(3-5-12)17(19)20/h2-5,14H,6-10H2,1H3
• InChI Key： AKLSAVCVSZNUIO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N(C)CC(N1CCNCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 342.09979086g/mol
• Monoisotopic Mass: 342.09979086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 124Ų

Additional information on N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide

Professional Introduction to N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide (CAS No. 2038643-43-3)

N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide, a compound with the CAS number 2038643-43-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a nitro group, a piperazine moiety, and a sulfonamide functional group, contribute to its unique chemical properties and biological activities.

The< strong>N-methyl group in the molecular structure plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of the compound. This substitution pattern is often employed in drug design to enhance solubility, improve metabolic stability, and optimize binding affinity to biological targets. The< strong>4-nitro substituent is another key feature that influences the electronic properties of the aromatic ring, thereby affecting its reactivity and interaction with biological systems. Nitroaromatic compounds are well-documented for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects.

The presence of a< strong>piperazin-1-yl group in the molecule introduces a secondary amine functionality, which is known to enhance binding interactions with proteins and enzymes. Piperazine derivatives are widely used in pharmaceuticals due to their ability to modulate neurotransmitter systems and their role as scaffolds in drug design. The< strong>2-oxo group, also known as an ethylidene carbonyl or ketal moiety, further contributes to the complexity of the molecule's interactions with biological targets. This structural element can influence both the solubility and the metabolic pathways of the compound.

The< strong>benzene-1-sulfonamide moiety is another critical component of this compound, contributing to its water solubility and potential bioavailability. Sulfonamides are a class of compounds that have been extensively studied for their pharmacological properties. They exhibit a wide range of biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer effects. The sulfonamide group can act as a hydrogen bond acceptor or donor, which is essential for binding to biological targets such as enzymes and receptors.

In recent years, there has been growing interest in developing novel sulfonamide derivatives as therapeutic agents. The compound N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide has been investigated for its potential applications in various therapeutic areas. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory processes. Additionally, its structural features make it a promising candidate for further exploration in the development of drugs targeting neurological disorders.

The synthesis of N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide involves multiple steps that require precise control over reaction conditions and reagent selection. The nitration step is particularly critical and must be carefully optimized to ensure high yield and purity. The introduction of the piperazine moiety typically involves nucleophilic substitution reactions or condensation reactions with appropriate precursors. Finally, the sulfonamide group is introduced through sulfonylation reactions, which require careful selection of sulfonic acid derivatives and reaction conditions.

The pharmacological evaluation of N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit the activity of certain enzymes involved in inflammation and pain pathways. Additionally, preliminary animal studies have shown promising results in models of chronic inflammation and neuropathic pain. These findings suggest that this compound may have therapeutic potential in treating inflammatory diseases and pain disorders.

The structural features of N-methyl-4-nitro-N-[2-oxo-2-(piperazin-1-yl)ethyl]benzene-1-sulfonamide also make it an attractive scaffold for further derivatization and optimization. By modifying specific functional groups or introducing additional substituents, it may be possible to enhance its potency, selectivity, and pharmacokinetic properties. Computational modeling techniques can be employed to predict how different structural modifications will affect the biological activity of the compound. These approaches can help guide the design of novel derivatives with improved therapeutic profiles.

In conclusion, N-methyl-4-nitro-N-[2-oxo[...]